Cas no 7462-63-7 (2-Butanone,1-methoxy-3-(phenylmethoxy)-)

• Product Name: 2-Butanone,1-methoxy-3-(phenylmethoxy)-
• CAS No: 7462-63-7
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 579702
• PubChem ID: 344959
• Update Time: 2025-04-19

2-Butanone,1-methoxy-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,1-methoxy-3-(phenylmethoxy)-
• 1-methoxy-3-phenylmethoxybutan-2-one
• AC1L81QM
• NSC402140
• NSC-402140
• DTXSID80322838
• NSC 402140
• 7462-63-7

• Inchi： 1S/C12H16O3/c1-10(12(13)9-14-2)15-8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： IHGZPEIRNFIBOA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C)C(COC)=O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.049
• Boiling Point: 313.1°Cat760mmHg
• Flash Point: 134.1°C
• Refractive Index: 1.494
• PSA: 35.53
• LogP: 1.80720